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Compound of Interest

Compound Name: Methyl 2-methoxy-5-nitrobenzoate

Cat. No.: B1277286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Methyl 2-methoxy-
5-nitrobenzoate in common laboratory solvents. Due to the absence of specific quantitative

solubility data in publicly available literature, this document focuses on a qualitative

assessment based on the compound's structure and general solubility principles. Furthermore,

it offers detailed experimental protocols for determining solubility, enabling researchers to

ascertain this critical parameter in a laboratory setting.

Core Compound: Methyl 2-methoxy-5-nitrobenzoate
Compound Name Methyl 2-methoxy-5-nitrobenzoate

CAS Number 34841-11-7

Molecular Formula C₉H₉NO₅

Molecular Weight 211.17 g/mol

Structure
O=C(OC)C1=C(OC)C=C(C=C1)--INVALID-

LINK--[O-]

Quantitative Solubility Data
A thorough search of scientific databases and chemical supplier information did not yield

specific quantitative solubility data (e.g., g/100 mL, mg/mL) for Methyl 2-methoxy-5-
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nitrobenzoate in common laboratory solvents. Safety Data Sheets (SDS) for this compound

typically state "No information available" for solubility.[1]

The following table summarizes the lack of available data for a range of common lab solvents.

Solvent Solvent Type
Quantitative Solubility
Data

Water Polar Protic Data not available

Methanol Polar Protic Data not available

Ethanol Polar Protic Data not available

Acetone Polar Aprotic Data not available

Dimethyl Sulfoxide (DMSO) Polar Aprotic Data not available

Dichloromethane (DCM) Nonpolar Data not available

Chloroform Nonpolar Data not available

Ethyl Acetate Moderately Polar Data not available

Toluene Nonpolar Data not available

Hexane Nonpolar Data not available

Qualitative Solubility Assessment
Based on the principle of "like dissolves like," a qualitative prediction of the solubility of Methyl
2-methoxy-5-nitrobenzoate can be made by analyzing its molecular structure. The molecule

possesses both polar and nonpolar characteristics:

Polar Groups: The nitro group (-NO₂), the ester group (-COOCH₃), and the methoxy group (-

OCH₃) are polar and capable of dipole-dipole interactions and potentially weak hydrogen

bonding (with the oxygen atoms acting as hydrogen bond acceptors).

Nonpolar Group: The benzene ring is a nonpolar, aromatic hydrocarbon component.

Given this structure, it is reasonable to predict the following general solubility trends:
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Good Solubility: Expected in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and

acetone, as well as in chlorinated solvents like dichloromethane and chloroform. These

solvents can effectively solvate the polar functional groups of the molecule.

Moderate Solubility: Likely to be moderately soluble in polar protic solvents like methanol

and ethanol. While the polar groups can interact with the solvent, the nonpolar benzene ring

may limit high solubility.

Low to Insoluble: Expected to have low solubility in highly nonpolar solvents like hexane and

toluene, and very low solubility in water due to the significant nonpolar character of the

benzene ring.

Experimental Protocols for Solubility Determination
The following are generalized experimental protocols that can be adapted to determine the

solubility of Methyl 2-methoxy-5-nitrobenzoate.

Method 1: Qualitative Solubility Test
This method provides a rapid assessment of whether a compound is soluble, partially soluble,

or insoluble in a given solvent.

Materials:

Methyl 2-methoxy-5-nitrobenzoate

A selection of test solvents (e.g., water, ethanol, acetone, toluene, hexane)

Small test tubes

Spatula

Vortex mixer (optional)

Procedure:

Place approximately 10-20 mg of Methyl 2-methoxy-5-nitrobenzoate into a small, dry test

tube.
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Add 1 mL of the chosen solvent to the test tube.

Vigorously agitate the mixture for 1-2 minutes using a vortex mixer or by flicking the test

tube.

Allow the mixture to stand for a few minutes and observe.

Record the observation as:

Soluble: The solid completely dissolves, forming a clear solution.

Partially Soluble: A significant portion of the solid dissolves, but some solid remains.

Insoluble: The solid does not appear to dissolve.

Method 2: Semi-Quantitative Solubility Determination
(Saturation Method)
This method provides an estimate of the solubility in terms of mg/mL.

Materials:

Methyl 2-methoxy-5-nitrobenzoate

Chosen solvent

Small, sealable vials (e.g., 2 mL screw-cap vials)

Analytical balance

Vortex mixer or shaker

Centrifuge

Micropipettes

Heating block or water bath (optional, for temperature control)

Procedure:
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Accurately weigh a known amount of Methyl 2-methoxy-5-nitrobenzoate (e.g., 20 mg) and

place it into a vial.

Add a known volume of the solvent (e.g., 1 mL) to the vial.

Seal the vial and agitate the mixture at a constant temperature for a set period (e.g., 24

hours) to ensure equilibrium is reached.

After the incubation period, centrifuge the vial to pellet any undissolved solid.

Carefully remove a known volume of the supernatant (the clear liquid) without disturbing the

solid pellet.

Evaporate the solvent from the supernatant and accurately weigh the remaining solid

residue.

Calculate the solubility using the following formula:

Solubility (mg/mL) = (Mass of residue in mg) / (Volume of supernatant in mL)

Logical Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for assessing the solubility of a compound

like Methyl 2-methoxy-5-nitrobenzoate.
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Caption: A flowchart illustrating the process for determining the solubility of a chemical

compound.

This guide provides a framework for understanding and determining the solubility of Methyl 2-
methoxy-5-nitrobenzoate. While specific quantitative data is not currently available, the

provided protocols and qualitative assessment offer a solid foundation for researchers to

proceed with their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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